Cas no 118734-04-6 (Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate)

• Product Name: Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate
• CAS No: 118734-04-6
• MF: C₂₀H₃₁N₃O₅
• MW: 393.477245569229
• CID: 6792564
• PubChem ID: 165430796
• Update Time: 2025-06-09

Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate Chemical and Physical Properties

Names and Identifiers

• F70245
• 1-(Boc-amino)-4-(3-(Cbz-amino)-propanamido)butane
• t-Butyl N-[4-(3-{[(benZyloxy)carbonyl]amino}propanamido)butyl]carbamate
• 118734-04-6
• TERT-BUTYL (4-(3-(((BENZYLOXY)CARBONYL)AMINO)PROPANAMIDO)BUTYL)CARBAMATE
• Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate

• Inchi： 1S/C20H31N3O5/c1-20(2,3)28-19(26)22-13-8-7-12-21-17(24)11-14-23-18(25)27-15-16-9-5-4-6-10-16/h4-6,9-10H,7-8,11-15H2,1-3H3,(H,21,24)(H,22,26)(H,23,25)
• InChI Key： IDSLLYQTYUJICL-UHFFFAOYSA-N
• SMILES： O(C(NCCCCNC(CCNC(=O)OCC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 393.22637110g/mol
• Monoisotopic Mass: 393.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Additional information on Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate

Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate: A Comprehensive Overview

Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate (CAS No. 118734-04-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a protected amino acid derivative that plays a crucial role in the synthesis of complex peptides and proteins. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The chemical structure of Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate consists of a tert-butyl carbamate group, a benzyl ester, and an amino acid chain. The tert-butyl carbamate group provides protection for the amino functionality, while the benzyl ester ensures stability and solubility. The amino acid chain, specifically the propanamido group, adds flexibility and reactivity to the molecule, making it suitable for various synthetic transformations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate in the synthesis of bioactive peptides. These peptides are crucial for developing new drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound's ability to form stable intermediates during synthesis allows researchers to create complex molecular structures with high precision and efficiency.

In addition to its role in peptide synthesis, Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate has been extensively studied for its potential in drug delivery systems. The tert-butyl carbamate group can be selectively cleaved under specific conditions, releasing the active amino acid derivative at the desired site of action. This property makes it an attractive candidate for developing prodrugs that can improve the pharmacokinetic and pharmacodynamic profiles of therapeutic agents.

The stability and reactivity of Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate have also been explored in the context of protein engineering. Researchers have utilized this compound to introduce specific modifications into proteins, enhancing their stability, solubility, and biological activity. These modifications can be crucial for optimizing the performance of therapeutic proteins in clinical settings.

One notable application of Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate is in the development of peptidomimetics. Peptidomimetics are small molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as increased stability and reduced immunogenicity. The compound's ability to form stable intermediates during synthesis makes it an ideal starting material for creating these peptidomimetics.

Recent studies have also focused on the use of Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify potential drug candidates. The versatility and reactivity of this compound make it a valuable component in these libraries, enabling researchers to explore a wide range of chemical space efficiently.

The safety profile of Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino)propanamido)butyl)carbamate has been extensively evaluated in various preclinical studies. These studies have demonstrated that the compound is generally well-tolerated and does not exhibit significant toxicity at relevant concentrations. However, as with any chemical compound used in pharmaceutical research, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, Tert-butyl (4-(3-(((benzyloxy)carbonyl)amino}propanamido}butyl}carbamate (CAS No. 118734-04-6} is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an essential building block for synthesizing complex peptides, proteins, and peptidomimetics. As research continues to advance, this compound is likely to play an increasingly important role in the development of novel therapeutic agents targeting various diseases.